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Compound of Interest

Compound Name:
4-Chloro-7-ethoxy-6-

nitroquinazoline

CAS No.: 936954-10-8

Cat. No.: B2864715

Get Quote

Executive Summary & Chemical Profile[1]
4-Chloro-7-ethoxy-6-nitroquinazoline is a highly reactive heterocyclic intermediate,

commonly employed in the synthesis of EGFR inhibitors (e.g., Saracatinib). Its handling

requires strict adherence to protocols governing corrosive solids and moisture-sensitive

alkylating agents.

Unlike inert organic waste, this compound presents a dual hazard:

Chemical Lability: The C-Cl bond at the 4-position is highly susceptible to nucleophilic attack

(hydrolysis), releasing hydrochloric acid (HCl) upon contact with moisture.

Biological Activity: As a quinazoline derivative, it possesses potential bioactive properties

(skin/eye irritant, potential sensitizer) requiring containment.
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Property Data

Chemical Name 4-Chloro-7-ethoxy-6-nitroquinazoline

CAS Number

Note: Often listed under analogs like 19815-17-

9 (4-Cl-7-nitro) or specific proprietary codes.

Treat as Class: 4-Haloquinazoline.

Molecular Formula C₁₀H₈ClN₃O₃

Hazard Class
Corrosive (Cat 1C), Acute Tox (Oral), Skin

Sensitizer

Reactivity
Water Reactive: Hydrolyzes to 4-hydroxy-7-

ethoxy-6-nitroquinazoline + HCl

UN Shipping UN 3261 (Corrosive solid, acidic, organic, n.o.s.)

The Science of Disposal: Reactivity & Mechanism
To dispose of this chemical safely, you must understand why it is hazardous. The safety

protocol is dictated by the electrophilicity of the C4-position.

The Hydrolysis Risk
The chlorine atom at position 4 is a good leaving group due to the electron-withdrawing nature

of the pyrimidine ring and the nitro group at position 6.

Mechanism: Upon contact with water (even atmospheric moisture), the compound

undergoes nucleophilic aromatic substitution (

).

Byproducts: This generates the corresponding quinazolinone (insoluble solid) and

Hydrochloric Acid (HCl) gas or solution.

Operational Implication: If you seal wet waste containing this compound in a drum without

neutralization, pressure buildup from HCl gas can cause container failure.

Operational Disposal Workflows
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Scenario A: Disposal of Pure Solid (Surplus/Expired)
Status: Unreacted, dry solid. Goal: Containment for high-temperature incineration.

Segregation: Do not mix with oxidizers or strong bases.

Packaging:

Place the primary container into a clear, 6-mil polyethylene bag.

Seal with a zip-tie or heat seal.

Place this bag into a secondary high-density polyethylene (HDPE) wide-mouth jar.

Labeling:

Affix a hazardous waste label.[1][2]

Crucial: Mark as "Water Reactive" and "Corrosive Acidic Solid".

Destruction: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for incineration

(Code: INCIN).

Scenario B: Disposal of Reaction Mixtures (Quenching)
Status: Dissolved in organic solvent (DCM, THF, Toluene) or excess reagent. Goal: Controlled

hydrolysis (Quenching) to remove the reactive C-Cl bond before drumming.

WARNING: This process is exothermic and generates acid. Perform in a fume hood.

Step-by-Step Quenching Protocol:

Preparation: Prepare a 5% Sodium Bicarbonate (

) aqueous solution or a 1M NaOH solution (if the specific SOP allows strong base).

Cooling: Cool the reaction mixture to <10°C using an ice bath.

Controlled Addition:
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Slowly add the organic mixture to the aqueous base (or vice versa, depending on

scale/concentration—standard practice is adding the reactive species to the quench).

Monitor temperature; keep below 20°C.

Verification: Check pH. It should remain basic (pH > 8) to ensure the HCl is neutralized.

Phase Separation:

The 4-chloro compound will convert to the 4-hydroxy derivative (often a precipitate or

stays in the aqueous phase depending on pH).

Separate the organic layer (solvent waste) from the aqueous layer.

Disposal:

Organic Layer: Dispose of as "Halogenated Organic Solvent Waste."

Aqueous Layer: Check pH.[3] If neutral (pH 6-9), it may be drain-disposable (check local

regulations). If containing heavy precipitates, dispose of as "Aqueous Waste with Organic

Contaminants."

Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for handling 4-chloro-7-ethoxy-6-
nitroquinazoline waste.
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Waste: 4-Chloro-7-ethoxy-6-nitroquinazoline

Physical State?

Pure Solid / Dry Residue

Solid

Reaction Mixture / Solution

Liquid

Double Bag (6-mil poly)
Secondary Containment (HDPE)

Label: Corrosive Solid
Warning: Water Reactive

Ship for Incineration

Prepare 5% NaHCO3 (aq)
Cool to <10°C

Controlled Hydrolysis
(R-Cl + H2O -> R-OH + HCl)

Neutralize HCl generated

Phase Separation

Organic Phase:
Halogenated Solvent Waste

Aqueous Phase:
Adjust pH -> Aqueous Waste

Click to download full resolution via product page

Figure 1: Decision tree for the safe segregation and disposal of chloronitroquinazoline

derivatives.
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Regulatory & Emergency Data
Regulatory Classification (RCRA/DOT)

RCRA Code: Likely D002 (Corrosive) and D003 (Reactive) if unquenched. Once quenched,

it typically falls under F-listed solvents (e.g., F002) depending on the carrier solvent

(DCM/Methanol).

DOT Shipping Name: Corrosive solid, acidic, organic, n.o.s. (4-Chloro-7-ethoxy-6-
nitroquinazoline).

UN Number: 3261.[4]

Packing Group: III (Minor danger) or II (Medium danger) depending on specific corrosivity

data—Assume PG II for safety.

Emergency Spill Protocol
If a solid spill occurs outside a fume hood:

Evacuate the immediate area (dust inhalation risk).

PPE: Wear Nitrile gloves (double gloved), safety goggles, and a lab coat. A N95 or P100

respirator is recommended for powder spills.

Neutralization: Cover the spill with Soda Ash or Lime to neutralize any potential acid

generation from ambient moisture.

Cleanup: Scoop into a dry container. DO NOT use water to wash down the area until the bulk

solid is removed, as this will generate HCl gas.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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